Cas no 1388028-41-8 (2-Amino-7-bromo-6-methoxy-1H-benzimidazole)

• Product Name: 2-Amino-7-bromo-6-methoxy-1H-benzimidazole
• CAS No: 1388028-41-8
• MF: C₈H₈BrN₃O
• MW: 242.072620391846
• CID: 4824335
• Update Time: 2023-08-19

2-Amino-7-bromo-6-methoxy-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• COC1=CC=C2NC(N)=NC2=C1Br
• 2-Amino-7-bromo-6-methoxy-1H-benzimidazole

• Inchi： 1S/C8H8BrN3O/c1-13-5-3-2-4-7(6(5)9)12-8(10)11-4/h2-3H,1H3,(H3,10,11,12)
• InChI Key： GYVSAAFYMJGXLP-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1N=C(N)N2)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• XLogP3: 1.8
• Topological Polar Surface Area: 63.9